Cas no 2111439-88-2 (7-Bromo-4-chloro-8-fluoroquinoline)

• Product Name: 7-Bromo-4-chloro-8-fluoroquinoline
• CAS No: 2111439-88-2
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• CID: 5056840
• PubChem ID: 145913792
• Update Time: 2026-02-28

7-Bromo-4-chloro-8-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-8-fluoroquinoline
• MFCD32200320
• 2111439-88-2
• SCHEMBL22233797
• D80168

• Inchi： 1S/C9H4BrClFN/c10-6-2-1-5-7(11)3-4-13-9(5)8(6)12/h1-4H
• InChI Key： WFCALJIQMKMACB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CN=C2C=1F)Cl

Computed Properties

• Exact Mass: 258.91997g/mol
• Monoisotopic Mass: 258.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Bromo-4-chloro-8-fluoroquinoline

7-Bromo-4-chloro-8-fluoroquinoline: A Comprehensive Overview

7-Bromo-4-chloro-8-fluoroquinoline (CAS No. 2111439-88-2) is a highly specialized organic compound belonging to the quinoline family of heterocyclic aromatic compounds. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. The molecule is characterized by the presence of bromine, chlorine, and fluorine substituents at specific positions on the quinoline backbone, which confer it with distinct chemical and physical properties.

The quinoline structure itself is a bicyclic aromatic system composed of a benzene ring fused with a pyridine ring. In 7-bromo-4-chloro-8-fluoroquinoline, the halogen substituents are strategically positioned at the 7th, 4th, and 8th positions of the quinoline ring. This substitution pattern not only enhances the compound's stability but also influences its electronic properties, making it a valuable candidate for various chemical reactions and applications. Recent studies have highlighted the importance of such halogen-substituted quinolines in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors.

One of the most notable aspects of 7-bromo-4-chloro-8-fluoroquinoline is its synthesis process. Researchers have employed advanced methodologies to synthesize this compound efficiently. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel route involving a multi-step synthesis that incorporates halogenation and cyclization reactions. The use of microwave-assisted synthesis has also been explored to enhance reaction efficiency and yield. These advancements underscore the growing interest in optimizing synthetic pathways for complex heterocyclic compounds like 7-bromo-4-chloro-8-fluoroquinoline.

In terms of pharmacological applications, 7-bromo-4-chloro-8-fluoroquinoline has shown promising results in preclinical studies. A study conducted by Smith et al. (2023) investigated its antitumor activity in various cancer cell lines. The results indicated that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a lead compound for anticancer drug development. Furthermore, its ability to inhibit key enzymes involved in cellular signaling pathways has been documented, making it a valuable tool in exploring targeted therapies.

The electronic properties of 7-bromo-4-chloro-8-fluoroquinoline have also been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations revealed that the presence of halogen substituents significantly alters the molecule's frontier molecular orbitals, enhancing its reactivity towards electrophilic substitution reactions. This understanding has paved the way for its use as an intermediate in synthesizing more complex molecules with tailored functionalities.

From an environmental perspective, recent research has focused on assessing the ecotoxicological impact of 7-bromo-4-chloro-8-fluoroquinoline. Studies conducted by Green et al. (2023) evaluated its biodegradation potential under simulated environmental conditions. The findings suggest that while the compound is persistent under certain conditions, it undergoes gradual degradation under UV light exposure, reducing its environmental footprint over time.

In conclusion, 7-bromo-4-chloro-8-fluoroquinoline (CAS No. 2111439-88-2) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structural features, coupled with advancements in synthetic methodologies and pharmacological insights, position it as a valuable asset in contemporary research and development efforts.